(5Z)-3-(4-methylphenyl)-N-[(4-methylphenyl)methoxy]-5H-indeno[1,2-c]pyridazin-5-imine

• IUPAC Name: (Z)-3-(4-methylphenyl)-N-[(4-methylphenyl)methoxy]indeno[1,2-c]pyridazin-5-imine
• InChI: InChI=1S/C26H21N3O/c1-17-7-11-19(12-8-17)16-30-29-26-22-6-4-3-5-21(22)25-23(26)15-24(27-28-25)20-13-9-18(2)10-14-20/h3-15H,16H2,1-2H3/b29-26-
• InChI Key: DXCVVQOXQGWBED-WCTVFOPTSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CON=C2C3=CC=CC=C3C4=NN=C(C=C42)C5=CC=C(C=C5)C
• Isomeric SMILES: CC1=CC=C(C=C1)CO/N=C\2/C3=CC=CC=C3C4=NN=C(C=C42)C5=CC=C(C=C5)C
• Molecular Formula: C26H21N3O
• Molecular Weight: 391.5 g/mol
• CAS No.: 477886-05-8

Description

(5Z)-3-(4-methylphenyl)-N-[(4-methylphenyl)methoxy]-5H-indeno[1,2-c]pyridazin-5-imine is a useful research compound. Its molecular formula is C26H21N3O and its molecular weight is 391.474. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

Research on compounds with similar structural frameworks has focused on synthesizing diverse heterocyclic derivatives with potential biological activities. For instance, derivatives of pyrazoloylhydroximoyl chloride have been synthesized to afford a variety of heterocycles like quinoxaline, benzothiadiazine, benzoxadiazine, and imidazo[1,2-a]pyridines. These compounds were synthesized through reactions with different amines and methylene compounds, showcasing the versatility of such structures in generating pharmacophoric motifs (Zohdi et al., 1997).

Biological Activity and Computational Studies

The biological activities of related compounds have been extensively studied. For example, derivatives containing diazine or pyridine moieties have been synthesized and tested for their interaction with AT1 receptors, showcasing potential as angiotensin II antagonists. These studies included both in vitro receptor binding assays and in vivo evaluations, providing insights into the therapeutic potential of these compounds (Harmat et al., 1995).

Antiretroviral Agents

Another area of interest is the development of antiretroviral agents. Pyrimido[1,2-c][1,3]benzothiazin-6-imine derivatives, for instance, have been investigated for their potent anti-HIV activities. These studies have led to the identification of compounds with improved efficacy against various strains of HIV, demonstrating the potential of these chemical frameworks in addressing viral infections (Mizuhara et al., 2012).

Corrosion Inhibition

Research has also explored the application of imidazole derivatives in the field of corrosion inhibition. Studies on the efficacy of these compounds in protecting mild steel in acidic solutions highlight their potential as corrosion inhibitors. The incorporation of specific functional groups has been shown to significantly influence their inhibition efficiency, providing insights into the design of more effective corrosion inhibitors (Prashanth et al., 2021).

Antiulcer Agents

Imidazo[1,2-a]pyridines substituted at the 3-position have been synthesized as potential antisecretory and cytoprotective antiulcer agents. Although these compounds did not display significant antisecretory activity in tested models, they demonstrated good cytoprotective properties, suggesting their potential in antiulcer therapy (Starrett et al., 1989).